Cas no 62244-74-0 (1-Naphthalenol, 3,4,4a,5,6,7,8,8a-octahydro-4a-methyl-, acetate, cis-)

• Product name: 1-Naphthalenol, 3,4,4a,5,6,7,8,8a-octahydro-4a-methyl-, acetate, cis-
• CAS No: 62244-74-0
• MF: C₁₃H₂₀O₂
• Molecular Weight: 226.31198
• CID: 452721
• PubChem ID: 71388369

1-Naphthalenol, 3,4,4a,5,6,7,8,8a-octahydro-4a-methyl-, acetate, cis- Properties

Names and Identifiers

• 1-Naphthalenol, 3,4,4a,5,6,7,8,8a-octahydro-4a-methyl-, acetate, cis-
• 62244-74-0
• Acetic acid--(4aS,8aS)-4a-methyl-3,4,4a,5,6,7,8,8a-octahydronaphthalen-1-ol (1/1)
• DTXSID50810439

• Inchi： InChI=1S/C11H18O.C2H4O2/c1-11-7-3-2-5-9(11)10(12)6-4-8-11;1-2(3)4/h6,9,12H,2-5,7-8H2,1H3;1H3,(H,3,4)/t9-,11+;/m1./s1
• InChIKey： AXLVAWXVNFBARQ-XQKZEKTMSA-N
• SMILES： CC(=O)O.CC12CCCCC1C(=CCC2)O

Computed Properties

• 精确分子量: 226.15696
• 同位素质量: 226.15689456g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 3
• 重原子数量: 16
• 可旋转化学键数量: 0
• 复杂度: 238
• 共价键单元数量: 2
• 确定原子立构中心数量: 2
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 57.5Ų

Experimental Properties

• PSA: 57.53